Core–shell hybrid nanowires with Co nanoparticles wrapped in N-doped porous carbon for lightweight microwave absorption
Dalton Transactions Pub Date: 2019-09-23 DOI: 10.1039/C9DT03447A
Abstract
Exploration of lightweight and thin electromagnetic (EM) wave absorption materials is still urgent because of the issues related to EM pollution. In this work, one-dimensional core–shell nanowires with Co nanoparticles embedded in N doped porous carbon (Co@NPC NWs) have been successfully fabricated for microwave absorption. The obtained Co@NPC composites with a pea-like structure have high loading of Co nanoparticles (68 wt%) encapsulated by the defective carbon shell. Thanks to these special characteristics, the Co@NPC NWs exhibit superb microwave absorption properties in comparison with the pristine nano-Co powder and NPC. The strong reflection loss (RL) of −48 dB could be achieved at a thickness of only 1.45 mm. In addition, the effective absorption bandwidth is up to 5.2 GHz. These superb absorption properties coupled with thin thickness endow the Co@NPC NWs with great potential for application in lightweight EM wave absorption.
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